Cas no 2680770-12-9 (Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate)

• Product Name: Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate
• CAS No: 2680770-12-9
• MF: C₈H₁₇NO₂Si
• MW: 187.311583280563
• CID: 5649592
• PubChem ID: 165906296
• Update Time: 2025-07-19

Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-1,1-dimethylsilolane-3-carboxylate
• 2680770-12-9
• EN300-28271685
• Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate

• Inchi： 1S/C8H17NO2Si/c1-11-7(10)8(9)4-5-12(2,3)6-8/h4-6,9H2,1-3H3
• InChI Key： VEWBSBULLKKRJC-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CCC(C(=O)OC)(C1)N

Computed Properties

• Exact Mass: 187.102855319g/mol
• Monoisotopic Mass: 187.102855319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate

Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate (CAS No. 2680770-12-9): A Comprehensive Overview

Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate, identified by the CAS number 2680770-12-9, is a compound of significant interest in the field of organic and inorganic chemistry. This organosilicon derivative exhibits unique structural and functional properties that make it valuable in various applications, particularly in pharmaceutical synthesis and material science. The compound's molecular structure, characterized by a silolane backbone and functional groups such as amino and carboxylate, contributes to its versatility and reactivity.

The molecular architecture of Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate includes a silicon atom bonded to two methyl groups and a silanol group, which is further esterified with a methyl carboxylate moiety. The presence of the amino group at the third position introduces basicity and potential for nucleophilic substitution reactions, while the carboxylate group enhances solubility in polar solvents. These features make the compound a promising intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in organosilicon compounds due to their role in developing novel materials and pharmaceuticals. The chemical reactivity of Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate has been extensively studied, revealing its potential as a building block for various functionalized silanes. Researchers have explored its use in cross-coupling reactions, polymerization processes, and as a precursor for silicon-based drugs.

One of the most notable applications of this compound is in the pharmaceutical industry. The pharmaceutical relevance of Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate stems from its ability to undergo transformations that yield pharmacologically active molecules. For instance, it can be used to synthesize sila-amines and sila-peptides, which have shown promise in treating neurological disorders and infectious diseases. The silolane core provides stability while the amino group allows for further derivatization, making it an ideal candidate for drug development.

The synthesis of Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The process typically begins with the reaction of dichlorosilanes with amines to form sila-amines, which are then subjected to hydrolysis and esterification to introduce the carboxylate functionality. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in industrial applications.

The material science applications of Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate are equally fascinating. This compound can be incorporated into polymers to enhance thermal stability and mechanical strength. Additionally, its ability to form hydrogen bonds makes it suitable for use in adhesives and coatings. Researchers are also exploring its potential in nanotechnology, where it can serve as a ligand or template for the synthesis of nanomaterials.

In conclusion, Methyl 3-amino-1,1-dimethylsilolane-3-carboxylate (CAS No. 2680770-12-9) is a versatile compound with significant implications in both pharmaceuticals and material science. Its unique structural features and chemical reactivity make it a valuable tool for synthetic chemists and researchers working on advanced materials. As our understanding of organosilicon chemistry continues to evolve, the applications of this compound are likely to expand even further.